1-[(2,6-Dichlorophenyl)methyl]-2-oxo-5-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-2-oxo-5-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H11Cl2F3N2O/c21-17-5-2-6-18(22)16(17)11-27-10-14(7-13(9-26)19(27)28)12-3-1-4-15(8-12)20(23,24)25/h1-8,10H,11H2
• InChI Key: ICLLBIAIOWMMFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CN(C(=O)C(=C2)C#N)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C20H11Cl2F3N2O
• Molecular Weight: 423.2 g/mol
• CAS No.: 338964-40-2

Description

1-[(2,6-Dichlorophenyl)methyl]-2-oxo-5-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H11Cl2F3N2O and its molecular weight is 423.22. The purity is usually 95%.
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Scientific Research Applications

Structural and Optical Properties

Research on pyridine derivatives reveals their significant potential in the development of novel materials with unique structural and optical characteristics. For example, Zedan, El-Taweel, and El-Menyawy (2020) investigated the structural, optical, and junction characteristics of pyrazolo pyridine derivatives, highlighting their monoclinic polycrystalline nature and optical energy gaps which suggest potential applications in photovoltaic and photosensor devices (Zedan, El-Taweel, & El-Menyawy, 2020).

Crystal Structure Analysis

The analysis of crystal structures is fundamental for understanding the interactions and reactivity of chemical compounds. Liu et al. (2013) detailed the crystal structure of a related pyrazole derivative through X-ray crystallography, proposing reaction mechanisms with unsaturated carbonyl compounds, which is crucial for synthetic chemistry and material science applications (Liu, Chen, Sun, & Wu, 2013).

Synthesis and Characterization

Synthetic routes for creating pyridine derivatives are essential for their application in various research fields. Sroor (2019) documented the synthesis and characterization of biologically active pyrrolo[2,3-b]pyridine scaffolds, offering insights into the chemical synthesis process and the biological relevance of these compounds (Sroor, 2019).

Potential for Device Fabrication

Pyridine derivatives show promise in the fabrication of electronic devices due to their unique electronic properties. El-Menyawy, Zedan, and Nawar (2019) fabricated devices based on pyrazolo[4,3-b] pyridine derivatives, demonstrating their potential in photovoltaic applications through the analysis of their rectification behavior and photovoltaic properties (El-Menyawy, Zedan, & Nawar, 2019).

Mechanism of Action

The biological activities of such compounds are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

The development of organic compounds containing fluorine has made many recent advances in the agrochemical, pharmaceutical, and functional materials fields possible. It is expected that many novel applications of trifluoromethylpyridine will be discovered in the future.